5-Chloro-1-phenyl-1H-imidazole-4-carbaldehyde

• IUPAC Name: 5-chloro-1-phenylimidazole-4-carbaldehyde
• InChI: InChI=1S/C10H7ClN2O/c11-10-9(6-14)12-7-13(10)8-4-2-1-3-5-8/h1-7H
• InChI Key: IINGDLMZSBUQHK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=NC(=C2Cl)C=O
• Molecular Formula: C10H7ClN2O
• DSSTOX Substance ID: DTXSID70494336
• Molecular Weight: 206.63 g/mol
• CAS RN: 62260-61-1

Description

5-Chloro-1-phenyl-1H-imidazole-4-carbaldehyde is a chemical compound with the empirical formula C10H7ClN2O. It is a solid substance and is part of the class of organic compounds known as phenylimidazoles. This compound is an important intermediate for the synthesis of a variety of otherwise difficult to obtain, synthetically useful, and novel heterocyclic systems.

Synthesis Analysis

The synthesis of imidazoles has seen recent advances, with an emphasis on the bonds constructed during the formation of the imidazole. A novel protocol for the cyclization of amido-nitriles to form disubstituted imidazoles has been reported. The reaction conditions were mild enough for the inclusion of a variety of functional groups including arylhalides as well as aromatic and saturated heterocycles.

Molecular Structure Analysis

The molecular structure of 5-Chloro-1-phenyl-1H-imidazole-4-carbaldehyde includes a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazoles are key components to functional molecules that are used in a variety of everyday applications. The utility of these methodologies based around the functional group compatibility of the process and resultant substitution patterns around the ring are described. The bonds formed in the reaction are highlighted by being red colored throughout the review and the standard numbering of imidazoles is used in the description of disconnections.

Physical And Chemical Properties Analysis

5-Chloro-1-phenyl-1H-imidazole-4-carbaldehyde is a solid substance. It has a molecular weight of 206.63. The melting point of this compound is between 172 and 174 degrees Celsius.

Mechanism of Action

While the specific mechanism of action for 5-Chloro-1-phenyl-1H-imidazole-4-carbaldehyde is not mentioned in the retrieved papers, imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

This compound is considered hazardous. It has been associated with hazard statements H302 and H319. Prolonged or repeated exposure can lead to sensitization, causing allergic reactions in some individuals.

Future Directions

Imidazole is a versatile and useful heterocycle that is being deployed in a variety of applications. Expedient methods for the synthesis of imidazoles are both highly topical and necessary. Future challenges include the development of novel methods for the regiocontrolled synthesis of substituted imidazoles.